Cas no 804426-08-2 (3H-Purine-2,6-diamine,3-methyl-)

3H-Purine-2,6-diamine,3-methyl- structure
804426-08-2 structure
Product name:3H-Purine-2,6-diamine,3-methyl-
CAS No:804426-08-2
MF:C6H8N6
MW:164.167919158936
CID:714215
PubChem ID:136393185

3H-Purine-2,6-diamine,3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Purine-2,6-diamine,3-methyl-
    • 804426-08-2
    • DTXSID901301280
    • 3H-Purine-2,6-diamine, 3-methyl-
    • SCHEMBL2948983
    • Inchi: InChI=1S/C6H8N6/c1-12-5-3(9-2-10-5)4(7)11-6(12)8/h2H,1H3,(H,9,10)(H3,7,8,11)
    • InChI Key: QPSZUZITXFUFGD-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C(=NC1=N)N)NC=N2

Computed Properties

  • Exact Mass: 164.081
  • Monoisotopic Mass: 164.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: -0.8
  • Topological Polar Surface Area: 95.6A^2
  • Surface Charge: 0

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